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Compound of Interest

Compound Name: Di-o-cresyl phosphate

Cat. No.: B032854

Di-o-cresyl Phosphate: A Technical Overview

CAS Number: 35787-74-7

This technical guide provides an in-depth overview of di-o-cresyl phosphate, including its
chemical identity, molecular structure, and relevant physicochemical data. This document is
intended for researchers, scientists, and professionals in the field of drug development and
chemical analysis.

Core Chemical Information

Di-o-cresyl phosphate is an organophosphate compound. It is structurally related to the more
commonly known tricresyl phosphates (TCPs), which are used as flame retardants and
plasticizers.[1][2][3] The "di-0" designation indicates that two ortho-cresyl groups are attached
to the phosphate core. Di-o-cresyl hydrogen phosphate is a known metabolite of the neurotoxic
chemical tri-o-cresyl phosphate (TOCP).[4][5]

Quantitative Data Summary

Specific experimental physicochemical data for di-o-cresyl phosphate is not readily available
in the public domain. However, computational data provides theoretical values for several key
properties. For comparative purposes, experimental data for the closely related compound, tri-
o-cresyl phosphate (the tri-ortho isomer), is also presented.
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Table 1: Computed Physicochemical Properties of Di-o-cresyl Phosphate

Property Value Source
Molecular Formula C14H1504P [6]
Molecular Weight 278.24 g/mol [6]
TPSA (Topological Polar
(Topolog 55.76 A2 [6]

Surface Area)
LogP (Octanol-Water Partition

o 3.86164 [6]
Coefficient)
Hydrogen Bond Acceptors 3 [6]
Hydrogen Bond Donors 1 [6]
Rotatable Bonds 4 [6]

Table 2: Experimental Physicochemical Properties of Tri-o-cresyl Phosphate (CAS 78-30-8)

Property Value Source
Physical Form Colorless to pale-yellow liquid [7]
Melting Point 11 °C [7]
Boiling Point 410 °C [7]
Density 1.1955 g/cm?3 at 20 °C [7]
Vapor Pressure 1.2x107% Pa at 25 °C [8]
Water Solubility Sparingly soluble [7]

Molecular Structure

The molecular structure of di-o-cresyl phosphate consists of a central phosphate group
bonded to two ortho-cresyl (2-methylphenyl) groups and one hydroxyl group.

Caption: Molecular structure of di-o-cresyl phosphate.
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Experimental Protocols

A specific experimental protocol for the synthesis of di-o-cresyl phosphate (CAS 35787-74-7)
was not identified in the reviewed literature. However, a detailed synthesis for the closely
related metabolite, di-o-cresyl hydrogen phosphate, has been described.[4][5] This procedure
is presented below as a relevant synthetic methodology.

Synthesis of Di-o-cresyl Hydrogen Phosphate

This synthesis is a two-step process involving the formation of a phosphorochloridate
intermediate followed by hydrolysis.[4][5]

Step 1: Synthesis of Di-o-cresyl Phosphorochloridate
e Reactants: Phosphorus oxychloride (POCIs) and o-cresol are reacted in a 1:2 molar ratio.
o Catalyst: Anhydrous aluminum chloride (AICI3) is used as a catalyst.

e Procedure: The reactants are combined in the presence of the catalyst. The reaction leads to
the formation of the intermediate, di-o-cresyl phosphorochloridate.

Step 2: Hydrolysis to Di-o-cresyl Hydrogen Phosphate
o Reactant: The di-o-cresyl phosphorochloridate intermediate from Step 1.

e Procedure: The chloridate intermediate is hydrolyzed under appropriate conditions to yield
di-o-cresyl hydrogen phosphate.[4][5]

 Purification and Analysis: The final product can be further derivatized to its corresponding
methyl ester for analysis by spectroscopic techniques such as infrared (IR), proton nuclear
magnetic resonance (*H-NMR), and mass spectrometry to confirm its structure. The purity of
the synthesized metabolites can be determined by high-performance liquid chromatography
(HPLC).[4][5]
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Caption: Synthesis workflow for di-o-cresyl hydrogen phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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